N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide

• IUPAC Name: N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
• InChI: InChI=1S/C12H11FN2OS/c1-15-9-5-4-8(13)6-10(9)17-12(15)14-11(16)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key: FSPGDCNWEYJWDT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3CC3
• Molecular Formula: C12H11FN2OS
• Molecular Weight: 250.29 g/mol

Description

N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide, also known as FB1, is a mycotoxin produced by the fungus Fusarium verticillioides. FB1 is known to cause various health problems in animals and humans, including liver and kidney damage, cancer, and immune system suppression. Despite its harmful effects, FB1 has been widely studied for its potential applications in scientific research.

Scientific Research Applications

Antitumor Properties

Research has identified derivatives of benzothiazole, closely related to the compound , as potent antitumor agents. A study highlighted the synthesis and biological evaluation of benzothiazole derivatives, demonstrating their selective cytotoxicity against tumorigenic cell lines. This work underlines the potential of such compounds in cancer therapy, particularly through the development of biologically stable derivatives that exhibit significant inhibitory effects on tumor growth (Yoshida et al., 2005).

Antimicrobial Activity

Another application of benzothiazole derivatives includes their antimicrobial properties. Fluorobenzamides containing thiazole and thiazolidine have been synthesized and tested against a variety of bacterial and fungal strains. These compounds, especially those with a fluorine atom in the benzoyl group, showed enhanced antimicrobial activity, indicating the significance of structural modifications in developing effective antimicrobial agents (Desai et al., 2013).

Synthetic Methodologies

The compound's relevance extends to synthetic chemistry, where it serves as a building block for various chemical syntheses. For instance, the development of new synthetic strategies for 3-amino-4-fluoropyrazoles, involving the monofluorination of specific ketones, underscores the compound's utility in generating fluorinated pyrazoles with potential medicinal applications (Surmont et al., 2011).

Photovoltaic Efficiency and Sensor Development

Further research into benzothiazolinone acetamide analogs has explored their spectroscopic properties and their potential use in dye-sensitized solar cells (DSSCs). These compounds have shown promising light harvesting efficiency and non-linear optical activity, suggesting their applicability in enhancing photovoltaic efficiency. Additionally, certain derivatives have been investigated for their colorimetric sensing capabilities for fluoride anions, demonstrating the versatility of these compounds in sensor development (Mary et al., 2020).